Cas no 208655-02-1 (Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate)
Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate
- HIMSOLORGBMBAH-UHFFFAOYSA-N
- MFCD26399921
- ethyl 2-(4-fluorophenyl)-3-oxo-3-pyridin-4-ylpropanoate
- 208655-02-1
- SCHEMBL6934292
- D85633
- ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate
- WS-00254
- DB-297315
- Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate
-
- Inchi: 1S/C16H14FNO3/c1-2-21-16(20)14(11-3-5-13(17)6-4-11)15(19)12-7-9-18-10-8-12/h3-10,14H,2H2,1H3
- InChI Key: HIMSOLORGBMBAH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C(=O)OCC)C(C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 287.09577147g/mol
- Monoisotopic Mass: 287.09577147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.3
- XLogP3: 2.7
Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1235382-250mg |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 250mg |
$160 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1235382-1g |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 1g |
$235 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1235382-5g |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 5g |
$655 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1235382-10g |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 10g |
$1220 | 2024-06-05 | |
| Aaron | AR01KZN7-100mg |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 100mg |
$61.00 | 2023-12-14 | |
| Aaron | AR01KZN7-250mg |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 250mg |
$105.00 | 2023-12-14 | |
| Aaron | AR01KZN7-500mg |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 500mg |
$144.00 | 2023-12-14 | |
| Aaron | AR01KZN7-1g |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 1g |
$203.00 | 2023-12-14 | |
| Aaron | AR01KZN7-5g |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 5g |
$595.00 | 2023-12-14 | |
| Aaron | AR01KZN7-10g |
ethyl 2-(4-fluorophenyl)-3-oxo-3-(pyridin-4-yl)propanoate |
208655-02-1 | 95% | 10g |
$1110.00 | 2023-12-14 |
Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate
Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate: A Comprehensive Overview
Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate, with the CAS number 208655-02-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl (4-fluorophenyl) (4-pyridyl) propionate, is characterized by its unique structural features and potential applications in drug development. The molecule consists of a propionate backbone with substituents at the 2 and 3 positions, specifically a 4-fluorophenyl group and a 4-pyridyl group, respectively. These substituents contribute to the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic interventions.
Recent studies have highlighted the importance of fluorophenyl groups in modulating the activity of bioactive compounds. The presence of the 4-fluorophenyl group in this compound enhances its lipophilicity, which is crucial for improving absorption and bioavailability. Similarly, the 4-pyridyl group introduces aromaticity and potential hydrogen bonding capabilities, further enhancing the compound's interactions with biological targets. These structural attributes make Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate a valuable tool in medicinal chemistry research.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding acid, followed by esterification to yield the ethyl ester. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient transformations, reducing reaction times and costs. These improvements are particularly relevant for large-scale production, which is essential for preclinical studies and eventual clinical trials.
In terms of biological activity, Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate has shown potential as an inhibitor of certain enzyme targets. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammatory diseases and cancer. For example, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its anti-inflammatory properties through inhibition of cyclooxygenase enzymes. Additionally, its anti-proliferative effects on cancer cells suggest its potential as an anticancer agent.
The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits moderate absorption following oral administration, with favorable distribution characteristics due to its lipophilic nature. Its metabolism appears to be primarily hepatic, involving cytochrome P450 enzymes, which is a common pathway for many drugs. The elimination half-life observed in preclinical models suggests that it may require once or twice daily dosing in clinical settings.
From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize this compound accurately. These methods ensure precise determination of its molecular weight (Molecular Weight: 316.3 g/mol) and confirm its structural integrity. Such analytical rigor is essential for maintaining quality control during synthesis and ensuring reproducibility across different batches.
In conclusion, Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features, coupled with promising biological activity, position it as a strong candidate for further development in therapeutic applications. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.
208655-02-1 (Ethyl 2-(4-fluorophenyl)-3-oxo-3-(4-pyridyl)-propionate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)